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dioxaphosphinane
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Cat. No.: B3051032

Get Quote

\ J

The field of organophosphorus chemistry offers a vast arsenal of molecules with unique
reactivity and utility. Among these, cyclic phosphites and their derivatives play a crucial role as
intermediates and ligands in organic synthesis and materials science. This technical guide
provides an in-depth exploration of 5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane, a
notable member of this class. This document is intended for researchers, scientists, and
professionals in drug development, offering a detailed overview of its nomenclature,
physicochemical properties, synthesis, and key applications.

Nomenclature and Identification: A Compound of
Many Names

Clarity in chemical communication is paramount. 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane is known by several synonyms, which are frequently encountered in
literature and chemical databases. Understanding these alternative names is essential for
comprehensive literature searches and accurate identification.
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Systematic Name Common Synonyms CAS Number

5,5-Dimethyl-2-phenoxy-1,3,2-

dioxaphosphinane

Phenyl neopentylene glycol
Y ] penty gy 3057-08-7[2][3]
phosphite[1]

Phenyl neopentylene

phosphite[1]

Phenyl-<2,2-dimethyl-
propandiol-(1.3)>-
cyclophosphit[1]

The compound's identity is unequivocally confirmed by its Chemical Abstracts Service (CAS)
Registry Number: 3057-08-7.[2][3]

Physicochemical Properties and Structural Data

A thorough understanding of a compound's physical and chemical properties is fundamental to
its application in research and development.

Property Value Reference
Molecular Formula C11H1503P [21[31[4]
Molecular Weight 226.21 g/mol [21[4]
Not explicitly stated, likely a
Appearance colorless liquid or low-melting
solid
Topological Polar Surface Area  27.7 A2 [2]
Hydrogen Bond Acceptor
ydrog p 3 2]
Count
Rotatable Bond Count 2 [2]
XLogP3-AA 2.9 (2]
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Spectroscopic data are crucial for the characterization of 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane. While raw spectral data is beyond the scope of this guide, PubChem has
collated spectral information, including *H NMR, 3C NMR, 3'P NMR, GC-MS, and FTIR
spectra.[3]

Synthesis and Reaction Mechanisms: A Pathway to
a Versatile Reagent

The synthesis of 5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane typically involves the
reaction of a suitable phosphorus (lll) chloride precursor with 2,2-dimethyl-1,3-propanediol
(neopentyl glycol), followed by reaction with phenol. A common and efficient strategy involves
the use of 2-chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane as a key intermediate.

Core Synthesis Pathway

The synthesis can be conceptualized as a two-step process, starting from readily available
commercial reagents.

Step 1: Formation of the Phosphorochloridite Intermediate

(2,2-Dimethyl-1,3-propanedioD Reaction

Reaction ’[ 2-Chloro-5,5-dimethyl- \
Phosphorus =\1,3,2-dioxaphosphorinanej Reaction
trichloride

Step 2: Phenoxylation

i N ML (R Y 5, 5-Dimethyl-2-phenoxy-
(Base (e.g., Trlethylamlne)) > 1.3,2-dioxaphosphinane

Phenol

Reaction
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Caption: General two-step synthesis pathway for 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane.

Experimental Protocol: Synthesis of the Precursor 2-
Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane

The following protocol is adapted from established procedures for the synthesis of analogous
cyclic phosphochloridites and the related 2-oxide.[5]

Materials and Equipment:

e Three-necked round-bottom flask equipped with a magnetic stirrer, dropping funnel, and
nitrogen inlet

 Ice-water bath

o Standard laboratory glassware

» Rotary evaporator

e Vacuum distillation apparatus

e 2,2-dimethyl-1,3-propanediol (Neopentyl Glycol)
e Phosphorus trichloride (PCls)

¢ Anhydrous non-polar aprotic solvent (e.g., dichloromethane or toluene)

Anhydrous triethylamine (EtsN)
Procedure:

» Reaction Setup: A dry 500 mL three-necked round-bottom flask is charged with 2,2-dimethyl-
1,3-propanediol (0.1 mol) and anhydrous dichloromethane (200 mL). The flask is placed in
an ice-water bath and stirred under a nitrogen atmosphere until the temperature of the
mixture reaches 0 °C.
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Addition of Base: Freshly distilled triethylamine (0.2 mol) is added to the stirred solution.

Addition of Phosphorus Trichloride: A solution of phosphorus trichloride (0.1 mol) in
anhydrous dichloromethane (50 mL) is placed in the dropping funnel and added dropwise to
the reaction mixture over a period of 1-2 hours, maintaining the internal temperature at 0-5
°C.

Reaction: After the addition is complete, the reaction mixture is stirred at 0 °C for an
additional 2 hours and then allowed to warm to room temperature and stirred for a further 12
hours.

Work-up: The reaction mixture is filtered under an inert atmosphere to remove the
triethylamine hydrochloride salt. The filtrate is then concentrated under reduced pressure
using a rotary evaporator.

Purification: The crude product is purified by vacuum distillation to yield 2-chloro-5,5-
dimethyl-1,3,2-dioxaphosphorinane as a colorless liquid.

Experimental Protocol: Synthesis of 5,5-Dimethyl-2-
phenoxy-1,3,2-dioxaphosphinane

Materials and Equipment:

Three-necked round-bottom flask with a magnetic stirrer, dropping funnel, and nitrogen inlet

Ice-water bath

Standard laboratory glassware

Rotary evaporator

2-Chloro-5,5-dimethyl-1,3,2-dioxaphosphorinane

Phenol

Anhydrous triethylamine

Anhydrous dichloromethane
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Procedure:

e Reaction Setup: A solution of phenol (0.1 mol) and anhydrous triethylamine (0.1 mol) in
anhydrous dichloromethane (150 mL) is prepared in a dry three-necked flask under a
nitrogen atmosphere and cooled to O °C in an ice-water bath.

» Addition of Phosphorochloridite: A solution of 2-chloro-5,5-dimethyl-1,3,2-
dioxaphosphorinane (0.1 mol) in anhydrous dichloromethane (50 mL) is added dropwise to
the stirred phenol solution over 1 hour, maintaining the temperature at 0-5 °C.

e Reaction: The reaction mixture is stirred at O °C for 2 hours and then allowed to warm to
room temperature and stirred for an additional 4-6 hours.

o Work-up: The precipitated triethylamine hydrochloride is removed by filtration under an inert
atmosphere. The filtrate is washed sequentially with cold dilute hydrochloric acid, saturated
sodium bicarbonate solution, and brine.

 Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and the
solvent is removed under reduced pressure to yield the crude product. Further purification
can be achieved by vacuum distillation or column chromatography on silica gel.

Applications in Industry and Research

5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane and its derivatives are utilized in several
areas of chemical science and industry.

Industrial Applications

The primary industrial uses of this compound are as a UV stabilizer and an antioxidant.[3]
These properties make it a valuable additive in the manufacturing of plastics and synthetic
rubber, where it helps to prevent degradation from exposure to light, heat, and oxygen.[3]

Role in Organic Synthesis and Drug Development

While direct applications in drug development are not extensively documented in the readily
available literature, the core structure of 5,5-dimethyl-1,3,2-dioxaphosphorinane is of significant
interest. The related 2-oxide derivative, 5,5-dimethyl-1,3,2-dioxaphosphorinan-2-one, is used in
the synthesis of bisphosphonates and phosphanamidates, which are being investigated as
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potential anticancer agents.[6] This suggests that 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane could serve as a precursor to a variety of phosphorus-containing
compounds with potential biological activity.

The reactivity of the phosphorus (lll) center allows for a range of transformations, including
oxidation to the corresponding phosphate, and use as a ligand in transition metal catalysis. The
2-oxide derivative is also a versatile phosphorylating agent for nucleophiles such as alcohols,
amines, and thiols, which is a key reaction in the synthesis of many pharmaceutical
compounds.[7]

Safety and Handling

According to the aggregated GHS information, 5,5-Dimethyl-2-phenoxy-1,3,2-
dioxaphosphinane is classified as harmful to aquatic life with long-lasting effects (H412).[1][2]
[3] Therefore, release to the environment should be avoided.[1][2] Standard laboratory safety
precautions, including the use of personal protective equipment such as gloves, safety glasses,
and a lab coat, should be observed when handling this compound. All work should be
conducted in a well-ventilated fume hood.

Conclusion

5,5-Dimethyl-2-phenoxy-1,3,2-dioxaphosphinane is a versatile organophosphorus
compound with established industrial applications and potential for further use in synthetic and
medicinal chemistry. A solid understanding of its nomenclature, properties, and synthesis is
essential for any researcher or drug development professional working with this class of
molecules. The synthetic protocols provided in this guide, based on established chemical
principles, offer a reliable pathway to this valuable reagent. As with all chemical research,
adherence to safety protocols is paramount for successful and responsible scientific
investigation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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